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Compound of Interest

Compound Name: TINUVIN-1130

Cat. No.: B3417381

An In-Depth Technical Guide to the Chemical Composition of TINUVIN-1130

Core Chemical Identity

TINUVIN-1130 is a liquid ultraviolet (UV) light absorber belonging to the hydroxyphenyl-
benzotriazole class of compounds.[1][2][3][4][5] It is specifically designed for the protection of
industrial materials such as coatings, plastics, and wood from degradation caused by UV
radiation.[1][2][4][6] Its primary function is to absorb harmful UV light and dissipate it as low-
energy heat, thereby preventing discoloration, cracking, and loss of mechanical properties in
the host material.[6]

The substance is not a single chemical entity but rather a formulated mixture. The CAS number
most frequently associated with TINUVIN-1130 is 104810-48-2.[1][3][6][7][8][9]

Chemical Composition

TINUVIN-1130 is a mixture of three main components.[1][3] The primary active ingredients are
mono- and bis-esters of a substituted benzotriazole with polyethylene glycol.

The specific composition is as follows:

e 50%: B-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert.butylphenyl]-propionic acid-poly(ethylene
glycol) 300-ester.[1][3]
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o 38%: Bis{-[3-(2-H-Benzotriazole-2-yl)-4-hydroxy-5-tert.butylphenyl]-propionic acid}-
poly(ethylene glycol) 300-ester.[1][3]

e 12%: Polyethylene glycol.[1][3]

The molecular formula for the core benzotriazole derivative portion is CL9H21N303, which is
then esterified with polyethylene glycol.[6] The molecular weight of the monomeric active
component is 637 g/mol , and the dimeric component is 975 g/mol .[1][3][10]

Quantitative Physical and Chemical Properties

The physical properties of TINUVIN-1130 are summarized in the table below. These properties
are crucial for its application in various solvent-based and waterborne systems.[1][2]

Property Value Reference(s)

Light yellow to light amber
Appearance _ . [1][3][10]
viscous liquid

CAS Number 104810-48-2 (1116171
Density (at 20°C) 1.17 g/cm3 [11[3][10]
Dynamic Viscosity (at 20°C) 7,400 mPa:s (cps) [1][3][10]
) Monomer: 637 g/mol , Dimer:
Molecular Weight [1][3][10]
975 g/mol

Solvent Miscibility (at 20°C, g/100g solution): TINUVIN-1130 is miscible with a wide range of
common industrial solvents but is not miscible with water.[1][3][10]
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Solvent Miscibility ( g/100g ) Reference(s)
Butyl Carbitol > 50 [11[3]
Butanol > 50 [1][3]
Butyl Acetate > 50 [11[3]
Ethyl Glycol > 50 [11[3]
1-Methoxy-2-propanol Acetate > 50 [1][3]
Methyl Ethyl Ketone >50 [11[3]
Xylene > 50 [11[3]
Water Not miscible [1][3]

Experimental Protocols and Methodologies

The provided documentation for TINUVIN-1130 consists of technical datasheets for an
industrial chemical product. These documents do not contain detailed experimental protocols
for the synthesis, purification, or analysis of the compound. Such information is typically
proprietary to the manufacturer. The primary application of this chemical is as a light stabilizer
in materials science, not in pharmacology or drug development. Therefore, experimental
protocols related to biological systems or clinical trials are not applicable.

Signaling Pathways and Biological Activity

TINUVIN-1130 is an industrial UV absorber and light stabilizer intended for the protection of
materials like coatings and plastics.[2][4][6] It is not a pharmaceutical agent and is not designed
for biological interaction. Consequently, there are no associated signaling pathways or
mechanisms of action within a biological context. The user-specified audience of "drug
development professionals” should note that the application and technical data for this
compound are in the domain of industrial and materials chemistry.

Visualization of Chemical Composition

The following diagram illustrates the compositional breakdown of TINUVIN-1130 as a mixture.
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TINUVIN-1130 Mixture

TINUVIN-1130
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Caption: Compositional breakdown of TINUVIN-1130.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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